Cas no 10061-64-0 (Propanamide,2-(acetylamino)-3-mercapto-, (aS)-)

Propanamide,2-(acetylamino)-3-mercapto-, (aS)- structure
10061-64-0 structure
Product Name:Propanamide,2-(acetylamino)-3-mercapto-, (aS)-
CAS No:10061-64-0
MF:C5H10N2O2S
MW:162.210099697113
CID:215823
PubChem ID:82333
Update Time:2025-04-19

Propanamide,2-(acetylamino)-3-mercapto-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-(acetylamino)-3-mercapto-, (aS)-
    • (+)-2-(Acetylamino)-3-mercaptopropionamide
    • L-2-Acetamido-3-mercaptopropionamide
    • N-Acetylcysteinamide
    • Propanamide,2-(acetylamino)-3-mercapto-, (S)-
    • Propionamide, 2-acetamido-3-mercapto-, L-(8CI)
    • SCHEMBL23675351
    • (2S)-2-acetamido-3-sulfanylpropanamide
    • SCHEMBL12807977
    • Propionamide, 2-acetamido-3-mercapto-, L-
    • DTXSID60905628
    • 10061-64-0
    • 2-[(1-Hydroxyethylidene)amino]-3-sulfanylpropanimidic acid
    • Inchi: 1S/C5H10N2O2S/c1-3(8)7-4(2-10)5(6)9/h4,10H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m1/s1
    • InChI Key: UJCHIZDEQZMODR-SCSAIBSYSA-N
    • SMILES: SC[C@H](C(N)=O)NC(C)=O

Computed Properties

  • Exact Mass: 162.0464
  • Monoisotopic Mass: 162.046298
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 73.2

Experimental Properties

  • Density: 1.226
  • Boiling Point: 441°Cat760mmHg
  • Flash Point: 220.5°C
  • Refractive Index: 1.52
  • PSA: 72.19
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